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Compound of Interest

Compound Name: JHWO0O07 hydrochloride

Cat. No.: B588582

For Researchers, Scientists, and Drug Development Professionals

Introduction

JHWO007 hydrochloride is a potent and selective atypical dopamine transporter (DAT) inhibitor,
structurally related to benztropine. Unlike typical DAT inhibitors such as cocaine, JHW007
exhibits a unique pharmacological profile characterized by a slow onset and long duration of
action at the DAT. This profile is associated with a lower abuse potential and the ability to
attenuate the behavioral effects of cocaine, making it a compound of significant interest for the
development of pharmacotherapies for cocaine addiction.[1] These application notes provide a
summary of the preclinical behavioral effects of JHWO007 hydrochloride and detailed protocols
for its use in relevant animal models.

Mechanism of Action

JHWO0O07 binds with high affinity to the dopamine transporter, inhibiting the reuptake of
dopamine from the synaptic cleft and thereby increasing extracellular dopamine levels. Its
"atypical" binding kinetics are thought to underlie its differential behavioral effects compared to
cocaine. JHWO0O07 has a high selectivity for the DAT over other monoamine transporters.

Signaling Pathway of Dopamine and the Action of JHW007 Hydrochloride

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b588582?utm_src=pdf-interest
https://www.benchchem.com/product/b588582?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/20413276/
https://www.benchchem.com/product/b588582?utm_src=pdf-body
https://www.benchchem.com/product/b588582?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b588582?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

4 Presynaptic Dopamine Neuron )

[Dopamine Vesicle)

Blockade Release

_ Reuptake
Dopamine Transporter (DAT)

- J

Synaptic Cleft

(—

Binding

4 Postsyna%tic Neuron )

)

ctivation

[Signal Transduction Cascada

- J

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b588582?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

—

Grepare JHWO0O07 HCI SqutiorD

Select Behavioral Assay

Locomotion

Plasticity

C_ocomotor Activita Gonditioned Place Preferenca Glevated Plus Maza C_ocomotor SensitizatiorD

Data Collection & Recording

Statistical Analysis

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b588582?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b588582?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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